Cas no 438218-60-1 (6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile)
438218-60-1 structure
Product Name:6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
CAS No:438218-60-1
MF:C8H6F2N2S
MW:200.208446979523
CID:3057807
PubChem ID:842738
Update Time:2025-04-21
6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
- 6-Difluoromethyl-2-mercapto-4-methyl-nicotinonitrile
- AKOS000305498
- 6-(difluoromethyl)-4-methyl-2-sulfanyl-pyridine-3-carbonitrile
- BBL038900
- 6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
- STK312710
- CS-0280647
- 6-(difluoromethyl)-4-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
- 438218-60-1
- SB85843
- 6-(difluoromethyl)-4-methyl-2-sulfanylpyridine-3-carbonitrile
- STK301582
- AK-968/41170180
- AKOS000304533
- EN300-228736
- C8H6F2N2S
- 6-(Difluoromethyl)-2-mercapto-4-methylnicotinonitrile
-
- MDL: MFCD03422731
- Inchi: 1S/C8H6F2N2S/c1-4-2-6(7(9)10)12-8(13)5(4)3-11/h2,7H,1H3,(H,12,13)
- InChI Key: RQXKKFTWZSTHHQ-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C(C)C=C(C(F)F)N1
Computed Properties
- Exact Mass: 200.02197570Da
- Monoisotopic Mass: 200.02197570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.9Ų
6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025517-250mg |
6-Difluoromethyl-2-mercapto-4-methyl-nicotinonitrile |
438218-60-1 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025517-1g |
6-Difluoromethyl-2-mercapto-4-methyl-nicotinonitrile |
438218-60-1 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 025517-5g |
6-Difluoromethyl-2-mercapto-4-methyl-nicotinonitrile |
438218-60-1 | 5g |
£782.00 | 2022-03-01 | ||
| Chemenu | CM520259-1g |
6-(Difluoromethyl)-2-mercapto-4-methylnicotinonitrile |
438218-60-1 | 97% | 1g |
$611 | 2022-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351317-1g |
6-(Difluoromethyl)-2-mercapto-4-methylnicotinonitrile |
438218-60-1 | 97% | 1g |
¥5132.00 | 2024-05-13 | |
| Ambeed | A503507-1g |
6-(Difluoromethyl)-2-mercapto-4-methylnicotinonitrile |
438218-60-1 | 97% | 1g |
$623.0 | 2025-04-19 |
6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
438218-60-1 (6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile) Related Products
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